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Compound of Interest

Compound Name:
2-chloro-N-methyl-N-(3-

methylphenyl)acetamide

CAS No.: 30264-75-6

Cat. No.: B3035097

Get Quote

Executive Summary
In the development of agrochemicals (VLCFA inhibitors) and pharmaceutical intermediates, the

chloroacetanilide scaffold represents a classic "Janus-faced" moiety. It is a potent alkylator

capable of high-affinity binding, yet it carries significant toxicity risks due to its electrophilic

nature.

The distinction between Non-methylated (Secondary Amide) and N-methylated (Tertiary Amide)

variants is not merely a change in lipophilicity; it is a fundamental switch that alters:

Conformational Dynamics: Introducing atropisomerism and altering binding pocket fit.

Metabolic Routing: Shifting clearance from hydrolytic amidases to oxidative P450 pathways,

significantly impacting toxicity profiles (quinone imine formation).

Electrophilic Reactivity: Modulating the rate of glutathione (GSH) depletion via steric and

electronic effects on the
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-carbon.

Part 1: Structural Dynamics & Physicochemical
Properties
The transition from a secondary amide (

) to a tertiary N-methyl amide (

) introduces critical steric constraints.

Cis/Trans Isomerism (Atropisomerism)
Non-Methylated: Exists predominantly in the trans (anti) conformation due to the high energy

penalty of the cis-form. This results in a relatively planar, rigid structure.

N-Methylated: The N-methyl group introduces steric clash with the orth-substituents of the

phenyl ring. This forces the amide bond out of planarity and allows the molecule to populate

both cis and trans rotamers.

Impact: In biological systems, this rotameric equilibrium affects binding affinity. For VLCFA

synthase inhibition, the specific spatial arrangement of the N-substituent is often critical for

the "lock-and-key" fit.

Physicochemical Shift
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Property
Non-Methylated
(Secondary)

N-Methylated
(Tertiary)

Impact

H-Bonding
Donor (NH) &

Acceptor (CO)
Acceptor only (CO)

N-methyl increases

membrane

permeability (CNS

penetration).

LogP Lower Higher (+0.5 to +1.0)

Increased lipophilicity

correlates with higher

non-specific protein

binding.

Solubility
Moderate (H-bond

potential)
Lower (Aqueous)

Requires different

formulation strategies

(e.g., EC vs. SC).

Part 2: Electrophilicity & Covalent Reactivity
Both species act as alkylating agents via an

mechanism, where the chlorine serves as the leaving group and the

-carbon is the electrophile. However, the N-substituent modulates this reactivity.

The Reactivity Mechanism
The

-chloroacetanilide warhead reacts with soft nucleophiles (biological thiols like Cysteine-34 on
Albumin or Glutathione).

Inductive Effect: The N-methyl group is electron-donating (+I effect) compared to Hydrogen.

This slightly increases the electron density on the Nitrogen, which can reduce the

electrophilicity of the carbonyl carbon, and inductively, the

-carbon.

Steric Effect: The N-methyl group provides steric bulk. While the reaction occurs at the
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-carbon, the bulky N-substituent can hinder the approach of large nucleophiles (like
enzymes) compared to the exposed secondary amide.

Comparative Reactivity Table

Reactant Pair
Relative

(Alkylation Rate)
Mechanistic Driver

Non-Methylated High (Reference)

Low steric hindrance; H-bond

donor can assist transition

state stabilization.

N-Methylated Moderate to High

Steric bulk slightly retards

approach; lack of NH donor

prevents solvent-assisted

stabilization.

Part 3: Metabolic Fate & Toxicology (The Core
Distinction)
This is the most critical section for drug safety and efficacy. The presence of the N-methyl

group dictates the "Clearance Pathway."

Pathway Divergence
Non-Methylated (Hydrolysis Dominant):

Substrate for Aryl Acylamidases.

Mechanism:[1][2][3][4][5] Direct cleavage of the amide bond.

Result: Rapid detoxification to the aniline and chloroacetic acid.

Risk:[4][6] Lower bioactivation potential.

N-Methylated (Oxidation Dominant):
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Resistant to Amidases: The N-methyl group sterically blocks the catalytic site of simple

amidases.

Mechanism:[1][2][3][4][5] Shunted to Cytochrome P450s (CYP3A4, CYP2B6).[7]

Step 1: N-demethylation (restoring the secondary amide) OR Ring Hydroxylation.

Step 2 (Bioactivation): Formation of Quinone Imines. The N-alkyl group is removed, the

ring is hydroxylated (para), and oxidized to a reactive quinone imine.

Risk:[4] High. Quinone imines are potent hepatotoxins and carcinogens (e.g., nasal

tumors in rats).

Visualization of Metabolic Pathways
The following diagram illustrates the critical divergence in metabolic fate caused by N-

methylation.
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Caption: Metabolic divergence showing N-methylation blocking direct amidase hydrolysis,

forcing P450-mediated bioactivation to toxic quinone imines.

Part 4: Experimental Protocols
To validate the differences in reactivity and stability, the following self-validating protocols are

recommended.

Protocol A: Intrinsic Reactivity Assay ( GSH)
Objective: Determine the chemical reactivity of the

-chloro "warhead" independent of enzymatic catalysis.
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Preparation:

Prepare 10 mM stock of Test Compound (N-methyl and Non-methyl) in DMSO.

Prepare 100 mM Phosphate Buffer (pH 7.4) containing 1 mM EDTA.

Prepare 20 mM L-Glutathione (reduced) in buffer.

Reaction Initiation:

Mix to final concentrations: 10

M Test Compound + 5 mM GSH (Pseudo-first-order conditions: GSH >> Compound).

Incubate at 37°C in a shaking water bath.

Sampling:

At

min, remove 50

L aliquots.

Quench immediately with 100

L cold Acetonitrile (containing Internal Standard).

Analysis:

Centrifuge (4000g, 10 min). Analyze supernatant via LC-MS/MS.

Monitor disappearance of parent peak.

Calculation:

Plot

vs. time. Slope =
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.

Expectation: Non-methylated variants typically show faster

due to lower steric hindrance, unless electronic activation by the N-alkyl group is
significant for the specific derivative.

Protocol B: Differential Microsomal Stability (The
"Methyl" Test)
Objective: Confirm the metabolic blockade of hydrolysis.

Systems:

System A: Liver Microsomes (contains P450s + Amidases).

System B: Liver Microsomes + ABT (1-aminobenzotriazole, a broad P450 inhibitor).

Procedure:

Incubate 1

M Test Compound in both systems (+ NADPH).

Interpretation:

Non-Methylated: High clearance in both systems (Amidases are active even if P450s are

inhibited).

N-Methylated: High clearance in System A, but High Stability in System B (P450 inhibition

stops clearance because Amidases cannot touch the N-methylated bond).

Part 5: Implications for Drug & Agrochemical Design
The "Structural Alert" Context
In drug discovery,
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-chloroacetanilides are generally flagged as structural alerts (Pan-Assay Interference
Compounds - PAINS) due to their covalent reactivity.

Mitigation: If this scaffold is required (e.g., for covalent inhibition), N-methylation is a tool to

tune reactivity. It reduces "off-target" hydrolysis (plasma stability) but increases "metabolic

liability" (liver toxicity).

Agrochemical Specificity
For herbicides (e.g., Alachlor, Metolachlor), N-alkylation is essential.

The N-alkyl group prevents rapid degradation in the plant/soil environment by simple

amidases, ensuring the molecule reaches the target enzyme (VLCFA synthase) in the

Endoplasmic Reticulum.

The specific geometry of the N-alkyl group (often chiral) dictates the potency against the

elongase complex.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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